![molecular formula C22H23ClN4O2 B6059551 3-(benzyloxy)-1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine](/img/structure/B6059551.png)
3-(benzyloxy)-1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine
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Overview
Description
3-(benzyloxy)-1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine, also known as BCTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1), which is a G protein-coupled receptor that plays a crucial role in the modulation of synaptic transmission and plasticity in the central nervous system (CNS).
Scientific Research Applications
3-(benzyloxy)-1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine has been used extensively in scientific research to study the role of mGluR1 in various physiological and pathological conditions. It has been shown to be effective in attenuating pain, anxiety, and depression in animal models. This compound has also been studied for its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In addition, this compound has been used to investigate the role of mGluR1 in synaptic plasticity and learning and memory processes.
Mechanism of Action
3-(benzyloxy)-1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine acts as a selective antagonist of mGluR1 by binding to the receptor and preventing the activation of downstream signaling pathways. mGluR1 is known to play a critical role in the modulation of synaptic transmission and plasticity in the CNS. By blocking the activation of mGluR1, this compound can modulate the release of neurotransmitters such as glutamate and GABA, which are involved in various physiological and pathological processes.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of synaptic transmission and plasticity, the attenuation of pain, anxiety, and depression, and the potential to treat neurodegenerative disorders. This compound has also been shown to have anxiolytic effects in animal models, suggesting that it may have potential applications in the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(benzyloxy)-1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine is its high selectivity for mGluR1, which allows for the specific modulation of this receptor without affecting other receptors or signaling pathways. This compound has also been shown to have good pharmacokinetic properties, making it suitable for in vivo studies. However, one limitation of this compound is its relatively low potency compared to other mGluR1 antagonists, which may require higher doses to achieve the desired effects.
Future Directions
There are several future directions for the study of 3-(benzyloxy)-1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine and its potential applications in scientific research. One area of interest is the role of mGluR1 in the modulation of synaptic plasticity and learning and memory processes. Another area of interest is the potential applications of this compound in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to investigate the efficacy and safety of this compound in these conditions. Additionally, the development of more potent mGluR1 antagonists may lead to the discovery of new therapeutic targets for a range of CNS disorders.
Synthesis Methods
3-(benzyloxy)-1-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine can be synthesized using a multistep process that involves the reaction of piperidine with benzyl chloroformate, followed by the addition of 1-(2-chlorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid and subsequent deprotection of the benzyl group using palladium on carbon. The final product is obtained after purification using column chromatography. This synthesis method has been optimized to yield high purity this compound with good yields.
properties
IUPAC Name |
[1-[(2-chlorophenyl)methyl]triazol-4-yl]-(3-phenylmethoxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN4O2/c23-20-11-5-4-9-18(20)13-27-15-21(24-25-27)22(28)26-12-6-10-19(14-26)29-16-17-7-2-1-3-8-17/h1-5,7-9,11,15,19H,6,10,12-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYPYIFJMCAXJNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CN(N=N2)CC3=CC=CC=C3Cl)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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